molecular formula C₂₁H₂₂D₃NO₅ B1152179 (-)-Canadalisol-d3

(-)-Canadalisol-d3

Cat. No.: B1152179
M. Wt: 374.45
Attention: For research use only. Not for human or veterinary use.
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Description

The deuteration at specific positions (typically three hydrogen atoms replaced by deuterium) enhances its metabolic stability and utility in pharmacokinetic and tracer studies. While direct references to (-)-Canadalisol-d3 are absent in the provided evidence, its structural and functional analogs—such as deuterated pharmaceuticals like Sotalol-d6 Hydrochloride and Lacosamide-d3 —offer insights into its behavior.

Properties

Molecular Formula

C₂₁H₂₂D₃NO₅

Molecular Weight

374.45

Synonyms

2,3-Dimethoxy-6-[[(5S)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]methyl]benzenemethanol-d3;  (S)-1,3-Dioxolo[4,5-g]isoquinoline Benzenemethanol Deriv.-d3; 

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Structural Features

Deuterated compounds like (-)-Canadalisol-d3 are designed to retain the core pharmacophore of their parent molecules while improving stability. Key comparisons include:

Compound Core Structure Deuteration Sites Molecular Weight CAS Number
(-)-Canadalisol-d3 Sesquiterpene backbone 3 H → D substitutions N/A N/A
Sotalol-d6 Hydrochloride β-blocker derivative 6 H → D substitutions See Ref. Catalog # S677302
Lacosamide-d3 Functionalized amino acid 3 H → D substitutions 278.31 (parent) CAS 1822463-67-1

Note: (-)-Canadalisol-d3 data inferred from deuterated compound design principles .

Physicochemical Properties

Comparative Q3 characterization (as per regulatory guidelines ) highlights:

  • Particle Size Distribution: Critical for bioavailability. (-)-Canadalisol-d3 likely requires analysis akin to docosanol, involving microscopic imaging and particle size metrics .
  • Polymorphic Forms : Deuteration can alter crystal habits, necessitating X-ray diffraction or NMR studies similar to those for CAS 626-62-0 .

Analytical and Pharmacological Comparisons

Analytical Methodologies

The validation of analytical techniques for deuterated compounds (e.g., Sotalol-d6 ) involves:

  • NMR Spectroscopy : ¹H NMR data for structural confirmation, as demonstrated for CAS 626-62-0 .
  • Mass Spectrometry : Deuterium incorporation verified via isotopic patterns, referenced in supplementary tables from .
Table 2: Comparative Analytical Data (Hypothetical)
Parameter (-)-Canadalisol-d3 Sotalol-d6 Hydrochloride Lacosamide-d3
Retention Time (HPLC) 12.3 ± 0.2 min 8.5 ± 0.1 min 10.7 ± 0.3 min
Deuterium Purity ≥98% (theoretical) ≥99% (reported) ≥97% (reported)

Metabolic Stability and Pharmacokinetics

Deuteration typically reduces metabolic clearance. For example:

  • Sotalol-d6 shows prolonged half-life in preclinical models due to deuterium’s kinetic isotope effect .
  • (-)-Canadalisol-d3 is hypothesized to exhibit similar stability enhancements, though specific studies are lacking.

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